Cas no 442672-66-4 ([1,2,4]Triazolo[1,5-a]pyrimidine, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]-
• CAS No: 442672-66-4
• MF: C₁₂H₁₈N₄S
• MW: 250.363120555878
• CID: 5232083
• Update Time: 2025-09-24

[1,2,4]Triazolo[1,5-a]pyrimidine, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]-
• 5,6,7-Trimethyl-2-[(2-methylpropyl)sulfanyl]-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H18N4S/c1-7(2)6-17-12-14-11-13-9(4)8(3)10(5)16(11)15-12/h7H,6H2,1-5H3
• InChI Key： JUKZUGMBCMCKHY-UHFFFAOYSA-N
• SMILES： C12=NC(SCC(C)C)=NN1C(C)=C(C)C(C)=N2

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]-

Comprehensive Overview of [1,2,4]Triazolo[1,5-a]pyrimidine, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]- (CAS No. 442672-66-4)

The compound [1,2,4]Triazolo[1,5-a]pyrimidine, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]- (CAS No. 442672-66-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidine core with trimethyl and isobutylthio substituents, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons for the growing interest in [1,2,4]Triazolo[1,5-a]pyrimidine derivatives is their role in modulating enzyme inhibition and receptor binding. For instance, similar triazolopyrimidine scaffolds have been explored as kinase inhibitors, a hot topic in cancer therapy. Users searching for terms like "triazolopyrimidine uses in medicine" or "CAS 442672-66-4 applications" will find this compound relevant due to its structural similarity to clinically validated molecules. Additionally, its thioether functional group enhances lipophilicity, a property critical for improving drug bioavailability—a frequent query in pharmacokinetic optimization discussions.

From an agrochemical perspective, 5,6,7-trimethyl-2-[(2-methylpropyl)thio]-[1,2,4]triazolo[1,5-a]pyrimidine is studied for its potential as a pesticide intermediate. With increasing global demand for eco-friendly pesticides, researchers are investigating its derivatives for insecticidal or fungicidal activity. Searches such as "triazolopyrimidine agrochemicals" or "CAS 442672-66-4 crop protection" reflect this trend. The compound’s trimethyl groups may contribute to stability under environmental conditions, a sought-after trait in formulation development.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine derivatives typically involves cyclization reactions and thioetherification, processes widely discussed in organic chemistry forums. Optimizing these methods for high-yield production is a recurring theme in industrial chemistry, addressing queries like "efficient synthesis of triazolopyrimidines". Furthermore, computational studies on its molecular docking properties are rising, tying into the popularity of AI-driven drug design.

In summary, CAS No. 442672-66-4 represents a promising scaffold with dual utility in life sciences and agriculture. Its alignment with trending topics like targeted therapy and green chemistry ensures its relevance in both academic and industrial searches. Future research may uncover novel applications, further solidifying its position in high-value chemical innovation.